Cas no 19870-74-7 (Cedryl Methyl Ether)

Cedryl Methyl Ether Properties

Names and Identifiers

• Cedryl Methyl Ether
• Methyl Cedryl Ether
• 2-Methoxy-3-Methylpyrazine
• 8-Methoxy cedrane
• CEDRAMBER
• cedrol methyl ether
• Einecs 243-384-7
• (3R,3AS,6R,7R,8aS)
• -3-methoxy-3,6,8,8-tetramethyloctahydro-1H-3a,7-methanoazulene
• 3abeta,6beta,7beta,8aalpha)]-lph
• 7-methanoazulene,octahydro-6-methoxy-3,6,8,8-tetramethyl-1h-3[3theta-(3a
• 19870-74-7
• NS00001281
• FT-0659575
• 8-methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecane
• DTXSID60860243
• 1H-3a,7-Methanoazulene, octahydro-6-methoxy-3,6,8,8-tetramethyl-, (3R,3aS,6S,7R,8aS)-
• 67874-81-1
• SCHEMBL873204
• CERAPP_20390
• HRGPYCVTDOECMG-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00216983
• InChIKey： HRGPYCVTDOECMG-UHFFFAOYSA-N
• Inchi： 1S/C16H28O/c1-11-6-9-16-10-12(11)14(2,3)13(16)7-8-15(16,4)17-5/h11-13H,6-10H2,1-5H3/t11-,12-,13+,15-,16+/m1/s1
• SMILES： COC1(CCC23CC1C(C2CCC3C)(C)C)C

Computed Properties

• Exact Mass: 236.21400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 236.214
• Heavy Atom Count: 17
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 4.26390
• PSA: 9.23000
• Refractive Index: 1.496
• Boiling Point: 259 ºC
• Melting Point: No data available
• Flash Point: >110 ºC
• Color/Form: Colorless or light yellow liquid with woody, green and dry ambergris smell. The aroma is strong and lasting.
• Density: 0.976

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance